Cas no 805181-96-8 (1,3,4-Thiadiazolidin-2-one, 5-thioxo-, hydrazone (9CI))

• Product Name: 1,3,4-Thiadiazolidin-2-one, 5-thioxo-, hydrazone (9CI)
• CAS No: 805181-96-8
• MF: C₂H₄N₄S₂
• MW: 148.209956169128
• CID: 714527
• Update Time: 2024-02-04

1,3,4-Thiadiazolidin-2-one, 5-thioxo-, hydrazone (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazolidin-2-one, 5-thioxo-, hydrazone (9CI)
• 1,3,4-Thiadiazole-2(3H)-thione,5-hydrazinyl-
• 1,3,4-Thiadiazolidin-2-one, 5-thioxo-, hydrazone (9CI)
• 1,3,4-Thiadiazole-2(3H)-thione, 5-hydrazinyl-

• Inchi： 1S/C2H4N4S2/c3-4-1-5-6-2(7)8-1/h3H2,(H,4,5)(H,6,7)
• InChI Key： VMSCVAVLSKPIMD-UHFFFAOYSA-N
• SMILES： S1C(NN)=NNC1=S

Computed Properties

• Exact Mass: 147.988
• Monoisotopic Mass: 147.988
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 120A^2

Experimental Properties

• Density: 2.11±0.1 g/cm3(Predicted)
• Boiling Point: 262.9±23.0 °C(Predicted)
• pka: 9.21±0.20(Predicted)